Cas no 2229280-27-5 (3,3,3-trifluoro-2-(4-methoxynaphthalen-1-yl)propan-1-amine)

• Product Name: 3,3,3-trifluoro-2-(4-methoxynaphthalen-1-yl)propan-1-amine
• CAS No: 2229280-27-5
• MF: C₁₄H₁₄F₃NO
• MW: 269.262274265289
• CID: 6399545
• PubChem ID: 165883846
• Update Time: 2025-05-20

3,3,3-trifluoro-2-(4-methoxynaphthalen-1-yl)propan-1-amine Chemical and Physical Properties

Names and Identifiers

• 3,3,3-trifluoro-2-(4-methoxynaphthalen-1-yl)propan-1-amine
• EN300-1953974
• 2229280-27-5

• Inchi： 1S/C14H14F3NO/c1-19-13-7-6-10(12(8-18)14(15,16)17)9-4-2-3-5-11(9)13/h2-7,12H,8,18H2,1H3
• InChI Key： NIFIYJRQQTWGLC-UHFFFAOYSA-N
• SMILES： FC(C(CN)C1C=CC(=C2C=CC=CC=12)OC)(F)F

Computed Properties

• Exact Mass: 269.10274856g/mol
• Monoisotopic Mass: 269.10274856g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 295
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 35.2Ų

Additional information on 3,3,3-trifluoro-2-(4-methoxynaphthalen-1-yl)propan-1-amine

Introduction to 3,3,3-trifluoro-2-(4-methoxynaphthalen-1-yl)propan-1-amine (CAS No. 2229280-27-5)

3,3,3-trifluoro-2-(4-methoxynaphthalen-1-yl)propan-1-amine, identified by its CAS number 2229280-27-5, is a fluorinated aromatic amine derivative that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound exhibits a unique structural configuration, featuring a trifluoromethyl group and a methoxynaphthalene moiety, which endows it with distinct chemical and biological properties. The presence of these functional groups not only influences its reactivity but also opens up diverse possibilities for its application in drug design and development.

The trifluoromethyl group (-CF₃) is a well-known pharmacophore in medicinal chemistry due to its ability to modulate metabolic stability, lipophilicity, and binding affinity. Its incorporation into organic molecules often enhances the bioavailability and pharmacological activity of the parent compound. In contrast, the methoxynaphthalen-1-yl moiety introduces a hydrophobic aromatic ring system that can interact favorably with biological targets such as enzymes and receptors. The combination of these features makes 3,3,3-trifluoro-2-(4-methoxynaphthalen-1-yl)propan-1-amine a promising candidate for further exploration in the synthesis of novel therapeutic agents.

Recent advancements in computational chemistry and molecular modeling have facilitated a deeper understanding of the interactions between this compound and biological targets. Studies suggest that the trifluoroalkylamine moiety may serve as an effective anchor for binding to specific residues in protein active sites, thereby enhancing drug efficacy. Additionally, the electron-withdrawing nature of the trifluoromethyl group can influence the electronic properties of the molecule, which is crucial for optimizing pharmacokinetic profiles.

In the context of drug discovery, 3,3,3-trifluoro-2-(4-methoxynaphthalen-1-yl)propan-1-amine has been investigated as a potential intermediate in the synthesis of more complex molecules with enhanced therapeutic potential. Researchers have explored its utility in generating derivatives that target various disease pathways, including inflammation, pain management, and neurodegeneration. The versatility of this compound lies in its ability to undergo further functionalization, allowing chemists to tailor its properties for specific applications.

One particularly intriguing aspect of this compound is its potential role in developing next-generation biomaterials. The fluorinated amine group can serve as a handle for covalent conjugation with biomolecules such as peptides and antibodies, leading to novel bioconjugates with improved stability and bioavailability. Such advancements are critical for therapeutic proteins and vaccines where structural integrity is paramount.

The synthesis of 3,3,3-trifluoro-2-(4-methoxynaphthalen-1-yl)propan-1-amine involves multi-step organic transformations that require careful optimization to ensure high yield and purity. Modern synthetic methodologies, including transition-metal-catalyzed cross-coupling reactions and fluorination techniques, have been instrumental in achieving efficient access to this compound. These methods not only streamline the synthetic route but also minimize waste generation, aligning with green chemistry principles.

From a regulatory perspective, the handling and commercialization of CAS No. 2229280-27-5 are subject to stringent guidelines to ensure safety and environmental compliance. While it is not classified as a hazardous material under current regulations, proper storage conditions must be maintained to prevent degradation or unintended reactions. Manufacturers must adhere to Good Manufacturing Practices (GMP) to guarantee consistency and quality across batches.

The pharmaceutical industry continues to invest heavily in fluorinated compounds due to their proven track record in improving drug properties. 3,3,3-trifluoro-2-(4-methoxynaphthalen-1-yl)propan-1-amine exemplifies this trend by integrating multiple pharmacologically relevant features into a single molecular framework. As research progresses, it is likely that new applications for this compound will emerge, further solidifying its importance in medicinal chemistry.

In conclusion, 3, 3, 3-trifluoro, 2, (4-methoxy, naphthalen, 1, yl) propan, -1, amine (CAS No. 2229280–27–5) represents a fascinating subject of study with broad implications for drug development and material science. Its unique structural attributes position it as a valuable building block for innovative therapeutics and functional materials alike.